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Compound of Interest

Compound Name: N-Chlorodimethylamine

Cat. No.: B072834 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis of N-
chlorodimethylamine from dimethylamine, a reactive intermediate with applications in organic

synthesis and as a chlorinating agent.[1] This document details established synthetic

methodologies, experimental protocols, and critical safety considerations for handling this

volatile and reactive compound.

Introduction
N-chlorodimethylamine (C₂H₆ClN), also known as dimethylchloramine, is a reactive N-

chloroamine that serves as a valuable reagent in chemical synthesis.[1][2][3] Its utility lies

primarily in its function as a chlorinating agent and its role in electrophilic amination reactions.

[4] The synthesis of N-chlorodimethylamine is most commonly achieved through the direct

chlorination of dimethylamine using various chlorinating agents. The choice of synthetic route is

often dictated by the desired scale, purity, and cost-effectiveness. This guide focuses on two

prevalent laboratory-scale methods: chlorination with N-Chlorosuccinimide (NCS) and with

sodium hypochlorite (NaOCl).

Synthetic Pathways and Mechanisms
The primary route for synthesizing N-chlorodimethylamine involves the electrophilic

chlorination of the nitrogen atom in dimethylamine. The two methods detailed below utilize

different sources of electrophilic chlorine ("Cl+").
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Chlorination using N-Chlorosuccinimide (NCS)
This method is favored for its high selectivity and yields.[4] N-Chlorosuccinimide acts as the

source of the electrophilic chlorine atom. The reaction mechanism involves the nucleophilic

attack of the electron-rich nitrogen of dimethylamine on the chlorine atom of NCS. This results

in the formation of N-chlorodimethylamine and succinimide as a byproduct.[4] Low

temperatures are crucial to suppress side reactions and ensure the stability of the product.[4]

Caption: Reaction scheme for the synthesis of N-chlorodimethylamine using NCS.

Chlorination using Sodium Hypochlorite (NaOCl)
A more cost-effective method for synthesizing N-chlorodimethylamine involves the use of

aqueous sodium hypochlorite (bleach).[4] This reaction is typically performed in a biphasic

system, where dimethylamine in an organic solvent is mixed with an aqueous solution of

NaOCl.[4] The reaction proceeds via an electrophilic chlorine substitution, where the nitrogen

atom of dimethylamine attacks the electrophilic chlorine of the hypochlorite.[1] Efficient mixing

is critical for this multiphasic reaction.[5]

Caption: Reaction scheme for the synthesis of N-chlorodimethylamine using NaOCl.

Quantitative Data Summary
The reaction conditions significantly influence the yield and purity of N-chlorodimethylamine.

The following tables summarize the key quantitative data for the two primary synthetic

methods.
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Parameter
N-
Chlorosuccinimide
(NCS) Method

Sodium
Hypochlorite
(NaOCl) Method

Reference

Chlorinating Agent N-Chlorosuccinimide Sodium Hypochlorite [4]

Solvent Dichloromethane
Dichloromethane /

Water (Biphasic)
[4]

Temperature -15 to -5 °C < 0 °C [4]

Yield 88% 45% [4]

Key Features
High selectivity, good

for lab scale
Cost-effective [4]

Property Value Reference

Molecular Formula C₂H₆ClN [2][3][6]

Molecular Weight 79.53 g/mol [2][4][6]

Boiling Point ~31.1 °C [4]

CAS Number 1585-74-6 [2][3][6]

Experimental Protocols
The following are detailed experimental protocols for the synthesis of N-chlorodimethylamine.

General Experimental Workflow
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Buy N-Chlorodimethylamine | 1585-74-6 [smolecule.com]

2. N-Chlorodimethylamine | C2H6ClN | CID 123122 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. veeprho.com [veeprho.com]

4. N-Chlorodimethylamine | 1585-74-6 | Benchchem [benchchem.com]

5. d-nb.info [d-nb.info]

6. CHLORODIMETHYLAMINE synthesis - chemicalbook [chemicalbook.com]

To cite this document: BenchChem. [Synthesis of N-Chlorodimethylamine: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072834#synthesis-of-n-chlorodimethylamine-from-
dimethylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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